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Compound of Interest

Compound Name: M2N12

Cat. No.: B15586497 Get Quote

Essential Safety and Handling Guide for M2N12
Topic: Personal Protective Equipment for Handling M2N12 Content Type: Provides essential,

immediate safety and logistical information, including operational and disposal plans. This

content provides procedural, step-by-step guidance that directly answers specific operational

questions.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of M2N12.

M2N12 (CAS No. 2376577-06-7) is identified as a potent and highly selective inhibitor of cell

division cycle 25C protein phosphatase (Cdc25C), exhibiting anti-tumor activity.[1] While the

Safety Data Sheet (SDS) for M2N12 indicates that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), it is crucial to recognize its biological

potency and adhere to rigorous safety protocols. The usual precautionary measures for

handling chemicals should be followed.

Hazard Assessment and Safety Ratings
Although not formally classified as hazardous, M2N12's biological activity necessitates a

cautious approach. The following table summarizes the available safety ratings.
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Hazard Classification Rating Source

GHS Classification Not classified Cayman Chemical SDS

NFPA Health Rating 0 Cayman Chemical SDS

NFPA Fire Rating 0 Cayman Chemical SDS

NFPA Reactivity Rating 0 Cayman Chemical SDS

HMIS Health Rating 0 Cayman Chemical SDS

HMIS Fire Rating 0 Cayman Chemical SDS

HMIS Reactivity Rating 0 Cayman Chemical SDS

Note: The ratings above suggest low immediate physical and health hazards under normal

conditions. However, the biological effects of long-term exposure to a potent enzyme inhibitor

may not be fully understood. Therefore, minimizing exposure is paramount.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is essential to mitigate potential risks associated with handling

M2N12. The following table outlines the recommended PPE for various laboratory activities.
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Activity Required PPE
Recommended PPE (Best

Practice)

Handling solid M2N12

(weighing, aliquoting)

- Safety glasses- Lab coat-

Disposable gloves (Nitrile)

- Safety goggles (for splash

protection)- Disposable sleeve

covers- Use of a chemical

fume hood or ventilated

balance enclosure

Preparing solutions of M2N12
- Safety glasses- Lab coat-

Disposable gloves (Nitrile)

- Safety goggles- Chemical-

resistant apron over lab coat-

Use of a chemical fume hood

Cell culture and in-vitro

experiments

- Safety glasses- Lab coat-

Disposable gloves (Nitrile)

- Use of a biological safety

cabinet (Class II)

Handling contaminated waste

- Safety glasses- Lab coat-

Disposable gloves (Nitrile,

heavy-duty)

- Chemical-resistant apron-

Face shield (if splash risk

exists)

Experimental Protocol: Preparation of a 10 mM Stock
Solution of M2N12 in DMSO
This protocol outlines the steps for safely preparing a stock solution of M2N12.

Materials:

M2N12 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettors and sterile, filtered pipette tips

Analytical balance

Vortex mixer
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Personal Protective Equipment (as specified above)

Procedure:

Pre-weighing Preparation:

Don the appropriate PPE: lab coat, safety glasses, and nitrile gloves.

Perform the weighing procedure inside a chemical fume hood or a ventilated balance

enclosure to minimize inhalation of any airborne powder.

Label a pre-weighed microcentrifuge tube with the compound name, concentration, date,

and your initials.

Weighing M2N12:

Carefully transfer the desired amount of M2N12 solid into the labeled microcentrifuge tube

using a clean spatula.

Record the exact weight of the M2N12.

Solubilization:

Inside the chemical fume hood, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the M2N12 solid to achieve a final concentration of 10

mM. M2N12 is soluble in DMSO at 8 mg/mL.[1]

Close the tube tightly.

Dissolution:

Vortex the tube until the M2N12 is completely dissolved. Gentle warming may be applied if

necessary, but sonication is also a recommended method to aid dissolution.[1]

Storage:

Store the stock solution at the recommended temperature, typically -20°C or -80°C, in a

clearly labeled and sealed container.
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Decontamination and Waste Disposal:

Wipe down the balance, spatula, and work area within the fume hood with a suitable

decontaminating solution (e.g., 70% ethanol).

Dispose of all contaminated materials, including pipette tips, microcentrifuge tubes, and

gloves, in the designated chemical waste container.

Operational and Disposal Plans
PPE Selection and Use Workflow
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Preparation

PPE Selection

Use and Disposal

Identify Handling Task
(e.g., Weighing, Solution Prep)

Assess Risks
(Inhalation, Dermal, Splash)

Select Body Protection
(Lab Coat, Apron)

Select Hand Protection
(Nitrile Gloves)

Select Eye/Face Protection
(Safety Glasses/Goggles)

Select Respiratory Protection
(Fume Hood/BSC)

Don PPE Correctly

Perform Task

Doff PPE Correctly

Dispose of Contaminated PPE
in Designated Waste

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE when handling M2N12.

Contaminated PPE Disposal Plan
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Collection

Interim Storage

Final Disposal

Contaminated PPE
(Gloves, Gown, etc.)

Place in a Labeled
Chemical Waste Bag

Seal the Waste Bag

Store in a Designated
Secondary Container

Arrange for Pickup by
Environmental Health & Safety

Dispose via Licensed
Waste Management Facility

Click to download full resolution via product page

Caption: Disposal plan for M2N12-contaminated PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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